Cas no 688791-35-7 (4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 688791-35-7
• MF: C₁₇H₁₅FN₂OS
• MW: 314.377206087112
• CID: 5435992
• Update Time: 2025-10-22

4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxyphenyl)-3-(4-fluorophenyl)-1H-imidazole-2-thione
• 2H-Imidazole-2-thione, 4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-1,3-dihydro-
• 4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione

• Inchi： 1S/C17H15FN2OS/c1-2-21-15-9-3-12(4-10-15)16-11-20(17(22)19-16)14-7-5-13(18)6-8-14/h3-11H,2H2,1H3,(H,19,22)
• InChI Key： WXFYJVOKXATCGU-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=C(F)C=C2)C=C(C2=CC=C(OCC)C=C2)N1

Additional information on 4-(4-ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione

4-(4-Ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione: A Comprehensive Overview

4-(4-Ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione, also known by its CAS Registry Number 688791-35-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule features a thione group, which adds to its reactivity and functional diversity.

The structure of 4-(4-Ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione consists of two aromatic rings: a 4-fluorophenyl group and a 4-ethoxyphenyl group, both attached to the imidazole ring. The presence of these substituents significantly influences the compound's physical and chemical properties. The ethoxy group introduces electron-donating effects, while the fluorine atom imparts electron-withdrawing characteristics. This balance of electronic effects makes the compound suitable for various applications in medicinal chemistry and materials science.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. For instance, investigations into its interaction with kinase enzymes have shown potential in anticancer drug design. Additionally, its thione functionality has been leveraged in the synthesis of bioactive molecules with antioxidant properties.

The synthesis of CAS No 688791-35-7 involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative, followed by cyclization to form the imidazole ring. The substitution patterns on the aromatic rings are carefully controlled to achieve the desired regioselectivity and stereochemistry.

In terms of physical properties, this compound exhibits a melting point in the range of 150–160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during manufacturing processes.

The biological evaluation of 4-(4-Ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione has revealed interesting pharmacokinetic profiles. Studies in animal models have demonstrated moderate bioavailability and favorable distribution characteristics, suggesting its potential as an orally active drug candidate. Furthermore, preliminary toxicity studies indicate that it has a relatively low acute toxicity profile, which is encouraging for further preclinical development.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

In conclusion, CAS No 688791-35-7, or 4-(4-Ethoxyphenyl)-1-(4-fluorophenyl)-2,3-dihydro-1H-imidazole-2-thione, represents a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in these fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.